Cas no 2229084-64-2 (2-methyl-4-(trifluoromethyl)phenylmethanesulfonyl chloride)

• Product Name: 2-methyl-4-(trifluoromethyl)phenylmethanesulfonyl chloride
• CAS No: 2229084-64-2
• MF: C₉H₈ClF₃O₂S
• MW: 272.671831130981
• CID: 5924073
• PubChem ID: 165708129
• Update Time: 2025-08-05

2-methyl-4-(trifluoromethyl)phenylmethanesulfonyl chloride Chemical and Physical Properties

Names and Identifiers

• 2-methyl-4-(trifluoromethyl)phenylmethanesulfonyl chloride
• 2229084-64-2
• [2-methyl-4-(trifluoromethyl)phenyl]methanesulfonyl chloride
• EN300-2002852

• Inchi： 1S/C9H8ClF3O2S/c1-6-4-8(9(11,12)13)3-2-7(6)5-16(10,14)15/h2-4H,5H2,1H3
• InChI Key： SHILLMBBXLLAKY-UHFFFAOYSA-N
• SMILES： ClS(CC1C=CC(C(F)(F)F)=CC=1C)(=O)=O

Computed Properties

• Exact Mass: 271.9885628g/mol
• Monoisotopic Mass: 271.9885628g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 16
• Rotatable Bond Count: 2
• Complexity: 334
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 3.1
• Topological Polar Surface Area: 42.5Ų

Additional information on 2-methyl-4-(trifluoromethyl)phenylmethanesulfonyl chloride

Comprehensive Overview of 2-methyl-4-(trifluoromethyl)phenylmethanesulfonyl chloride (CAS No. 2229084-64-2)

The chemical compound 2-methyl-4-(trifluoromethyl)phenylmethanesulfonyl chloride (CAS No. 2229084-64-2) is a specialized sulfonyl chloride derivative with significant applications in organic synthesis and pharmaceutical research. Its unique structure, featuring a trifluoromethyl group and a methylsulfonyl chloride moiety, makes it a valuable intermediate for constructing complex molecules. Researchers and industries are increasingly interested in this compound due to its reactivity and versatility in cross-coupling reactions and peptide modifications.

In recent years, the demand for fluorinated compounds like 2-methyl-4-(trifluoromethyl)phenylmethanesulfonyl chloride has surged, driven by their enhanced stability and bioavailability in drug development. This aligns with the growing focus on precision medicine and targeted therapies, where fluorinated building blocks play a pivotal role. The compound’s CAS No. 2229084-64-2 is frequently searched in academic databases and chemical marketplaces, reflecting its relevance in cutting-edge research.

From a synthetic perspective, 2-methyl-4-(trifluoromethyl)phenylmethanesulfonyl chloride is often employed in sulfonylation reactions, enabling the introduction of sulfonyl groups into organic frameworks. This functionality is critical for developing enzyme inhibitors and bioconjugates, areas of high interest in drug discovery and biotechnology. Its compatibility with green chemistry principles also makes it attractive for sustainable synthesis, a topic gaining traction among environmentally conscious researchers.

Another notable application of this compound lies in material science, particularly in the design of advanced polymers and coatings. The trifluoromethyl group imparts hydrophobic properties, which are desirable for water-resistant materials. As industries seek innovations in high-performance materials, the role of such intermediates becomes increasingly prominent. Searches for fluorinated sulfonyl chlorides and their derivatives often lead to discussions about CAS No. 2229084-64-2, underscoring its importance.

Quality and purity are paramount when working with 2-methyl-4-(trifluoromethyl)phenylmethanesulfonyl chloride, as impurities can affect reaction outcomes. Reputable suppliers provide detailed analytical data, including HPLC and NMR spectra, to ensure compliance with research standards. This transparency is essential for laboratories focusing on reproducible synthesis and scale-up processes, key concerns in both academic and industrial settings.

In summary, 2-methyl-4-(trifluoromethyl)phenylmethanesulfonyl chloride (CAS No. 2229084-64-2) is a multifaceted compound with broad utility in pharmaceuticals, materials science, and organic chemistry. Its alignment with contemporary research trends, such as fluorine chemistry and sustainable synthesis, ensures its continued relevance. As scientific inquiries evolve, this compound will likely remain a staple in the toolkit of chemists and researchers worldwide.